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Compound of Interest

Compound Name:
3-[(4-benzylmorpholin-3-

yl)methyl]-1H-indole

CAS No.: 1803610-11-8

Cat. No.: B1381052

Get Quote

Subject: Investigation of 3-[(4-benzylmorpholin-3-yl)methyl]-1H-indole (BMI-Scaffold) Off-

Target Effects Reference ID: TSC-BMI-2024-OT Status: Active Guide

Executive Summary: The Scaffold Liability Profile
Welcome to the Technical Support Center. You are likely investigating 3-[(4-benzylmorpholin-
3-yl)methyl]-1H-indole, a compound class belonging to the "privileged" indole scaffold family.

While indoles are potent backbones for kinase inhibitors and GPCR ligands (e.g., serotonin

receptors), this specific structural motif—an indole core linked to a benzyl-morpholine moiety—

presents a distinct "liability profile" that requires rigorous exclusion of off-target effects.

Why this matters: The combination of a basic nitrogen (morpholine) and a lipophilic aromatic

tail (benzyl) is a classic pharmacophore for hERG channel blockade and promiscuous kinase

binding. This guide provides the experimental workflows to validate selectivity and rule out false

positives.
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Module 1: Safety Pharmacology (hERG &
Cardiotoxicity)
The Issue: The specific substructure benzyl-morpholine acts as a cation-π interactor within the

pore of the hERG potassium channel. This is the primary off-target risk for this compound

class, potentially leading to QT prolongation.

Diagnostic Workflow: hERG Liability Assessment
Do not rely solely on in silico models for this scaffold. The flexibility of the methylene linker

allows the benzyl group to adopt conformations that software often misses.
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Compound: 3-[(4-benzylmorpholin-3-yl)methyl]-1H-indole

Tier 1: Fluorescent Polarization (Redfern Assay)

IC50 < 10 µM?

Tier 2: Automated Patch Clamp (QPatch/SyncroPatch)

IC50 < 1 µM?

Tier 3: Manual Patch Clamp (Gold Standard)

High Risk: Structural Modification Required

Confirmed

Yes

Low Risk: Proceed to Kinase Profiling

No

Yes (Verify)

Moderate Risk: Assess Safety Margin (TI)

No

Click to download full resolution via product page

Figure 1: Hierarchical workflow for assessing hERG liability. The benzyl-morpholine moiety

necessitates progression to Tier 2 if any displacement is observed in Tier 1.

Troubleshooting Protocol: Interpreting hERG Data
Symptom: Discrepancy between binding assay (displacement) and functional patch clamp.
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Root Cause: The compound may bind to the hERG channel without blocking the pore

(allosteric binding), or it may be trapped in the intracellular compartment due to the basic

morpholine nitrogen (lysosomal trapping).

Action: Perform a Use-Dependence Assay.

Stimulate cells at 1 Hz vs. 0.1 Hz.

If block increases at higher frequency, the compound is an open-channel blocker (classic

hERG risk).

Module 2: Kinase & Receptor Promiscuity
The Issue: The indole core is an ATP-mimetic. Without specific substitution at the C3 or C5

positions, it often binds the "hinge region" of multiple kinases.

Recommended Selectivity Panels
Do not screen against a random panel. Use a "Scaffold-Informed" panel.

Target Class Rationale for Screening Specific Targets to Include

Kinases
Indole core mimics ATP

adenine.

VEGFR2, PDGFR, c-Kit (Type

III RTKs often hit by indoles).

GPCRs
Benzyl-morpholine resembles

serotonin/dopamine.

5-HT2A, 5-HT2C, D2

Dopamine, Sigma-1 Receptor.

Transporters
Morpholine nitrogen is a

substrate for uptake.

SERT (Serotonin Transporter),

DAT (Dopamine Transporter).

Protocol: Thermal Shift Assay (TSA) for Selectivity
Use this to validate "hits" from large panels.

Preparation: Mix protein (2 µM) with Compound (10 µM) in PCR buffer.

Dye: Add SYPRO Orange (5x final concentration).
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Ramp: Heat from 25°C to 95°C (0.5°C/min) in a qPCR machine.

Analysis: Calculate

.

Pass:

indicates specific binding.

Fail:

or high initial fluorescence (indicates aggregation/PAINS).

Module 3: Excluding False Positives (PAINS &
Aggregators)
The Issue: Indole derivatives can oxidize to form reactive species or form colloidal aggregates

that sequester proteins non-specifically.

The "Detergent Test" Protocol
If your IC50 is sensitive to the presence of Triton X-100, your compound is likely an aggregator,

not a true binder.

Control Assay: Run your enzymatic/binding assay in standard buffer.

Test Assay: Run the same assay with 0.01% Triton X-100 (freshly prepared).

Calculation:

Interpretation:

Shift Factor

: True Binder.

Shift Factor
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: Colloidal Aggregator (False Positive).

Module 4: Cellular Target Engagement (CETSA)
The Issue: Biochemical potency often fails to translate to cellular activity due to the permeability

of the morpholine group or efflux pumps.

CETSA Workflow (Western Blot Format)
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Figure 2: Cellular Thermal Shift Assay (CETSA) workflow to validate intracellular target

engagement.

Key Technical Note: For the indole-morpholine scaffold, the melting curve often shifts

significantly (

) because the hydrophobic benzyl group stabilizes the protein core upon binding.

Frequently Asked Questions (Troubleshooting)
Q1: My compound shows high potency in biochemical assays but no activity in cells. Is it an off-

target issue?

Diagnosis: This is likely a permeability issue, not necessarily off-target. The morpholine

nitrogen is basic (pKa ~8.3). At physiological pH, it is protonated and charged, limiting

membrane permeability.
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Solution: Check PAMPA (Parallel Artificial Membrane Permeability Assay) data. If

permeability is low, consider a "prodrug" strategy or modifying the morpholine to a less basic

heterocycle (e.g., pyrimidine).

Q2: I see cytotoxicity at 5 µM, but my target IC50 is 10 nM. Is this safe?

Diagnosis: A 500-fold window is generally acceptable, but cytotoxicity at 5 µM suggests off-

target interference (likely mitochondrial toxicity or tubulin disruption, common with indoles).

Solution: Run a Glu/Gal assay. If toxicity is higher in Galactose media than Glucose media,

your compound is inhibiting mitochondrial respiration (a common indole liability).

Q3: The compound is flagged as a "PAINS" by my software. Should I discard it?

Answer: Not immediately. Indoles are frequently flagged falsely.

Validation: Perform the "Detergent Test" (Module 3) and check for time-dependent inhibition

(pre-incubate for 30 mins vs 0 mins). If IC50 drops significantly with time, it might be a

covalent binder or oxidizer (true PAIN).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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